Cas no 2229103-44-8 (1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2229103-44-8
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6386281
• PubChem ID: 165707069
• Update Time: 2025-05-26

1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropylmethanamine
• [1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1751812
• 2229103-44-8

• Inchi： 1S/C12H19NS/c1-8-5-10(9(2)14-8)12(7-13)6-11(12,3)4/h5H,6-7,13H2,1-4H3
• InChI Key： HYBVFSDBRNDVKN-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C1(CN)CC1(C)C

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropylmethanamine

Research Brief on 1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229103-44-8)

1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229103-44-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylmethanamine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, pharmacological activities, and potential clinical implications.

Recent studies have focused on the synthesis and characterization of 1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropylmethanamine, with particular emphasis on its stereochemistry and stability under physiological conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity. The compound's lipophilicity and bioavailability have also been investigated, revealing favorable pharmacokinetic properties that support its potential as a drug candidate.

Pharmacological evaluations have demonstrated that 1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropylmethanamine exhibits significant affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. In vitro and in vivo studies suggest that the compound may act as a modulator of these receptors, with potential applications in the treatment of neurological and psychiatric disorders such as depression, anxiety, and Parkinson's disease. Notably, preliminary animal studies have shown dose-dependent behavioral effects, further supporting its therapeutic potential.

In addition to its neurological applications, recent research has explored the compound's potential in other therapeutic areas. For instance, its anti-inflammatory and analgesic properties have been investigated in models of chronic pain, with promising results. The compound's mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of pain pathways, suggesting a multifaceted pharmacological profile.

Despite these encouraging findings, further research is needed to fully elucidate the safety and efficacy of 1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropylmethanamine in humans. Current studies are focused on optimizing its synthetic route, improving its selectivity for target receptors, and evaluating its long-term effects in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound as a potential therapeutic agent.

In conclusion, 1-(2,5-dimethylthiophen-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 2229103-44-8) represents a promising candidate for drug development, with diverse pharmacological activities and potential applications in neurology and beyond. Continued research and clinical validation will be essential to harness its full therapeutic potential and address unmet medical needs.